N-(4-chloro-2-fluorophenyl)-4-(2-pyridinyl)-1-piperazinecarboxamide

• IUPAC Name: N-(4-chloro-2-fluorophenyl)-4-pyridin-2-ylpiperazine-1-carboxamide
• InChI: InChI=1S/C16H16ClFN4O/c17-12-4-5-14(13(18)11-12)20-16(23)22-9-7-21(8-10-22)15-3-1-2-6-19-15/h1-6,11H,7-10H2,(H,20,23)
• InChI Key: LUROZTXMGPQWCD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=N2)C(=O)NC3=C(C=C(C=C3)Cl)F
• Molecular Formula: C16H16ClFN4O
• Molecular Weight: 334.77 g/mol

Description

N-(4-chloro-2-fluorophenyl)-4-(2-pyridinyl)-1-piperazinecarboxamide, also known as CPP-115, is a potent and selective inhibitor of the enzyme gamma-aminobutyric acid (GABA) aminotransferase (GABA-AT). GABA-AT is responsible for the degradation of GABA, a neurotransmitter that plays a crucial role in regulating neuronal excitability and anxiety. Inhibition of GABA-AT by CPP-115 leads to an increase in GABA levels, resulting in anxiolytic and anticonvulsant effects.

Mechanism of Action

N-(4-chloro-2-fluorophenyl)-4-(2-pyridinyl)-1-piperazinecarboxamide acts as a competitive inhibitor of GABA-AT, preventing the degradation of GABA and leading to an increase in GABA levels in the brain. This increase in GABA levels results in anxiolytic and anticonvulsant effects.
Biochemical and Physiological Effects:
This compound has been shown to increase GABA levels in the brain and reduce neuronal excitability, resulting in anxiolytic and anticonvulsant effects. It has also been shown to reduce cocaine self-administration in animal models and reduce alcohol consumption in humans.

Advantages and Limitations for Lab Experiments

One advantage of N-(4-chloro-2-fluorophenyl)-4-(2-pyridinyl)-1-piperazinecarboxamide is its selectivity for GABA-AT, which reduces the risk of off-target effects. However, its potency and selectivity also make it difficult to use in vivo, as high doses are required to achieve therapeutic effects. Additionally, the lack of a commercially available form of this compound makes it difficult to obtain for research purposes.

Future Directions

For research on N-(4-chloro-2-fluorophenyl)-4-(2-pyridinyl)-1-piperazinecarboxamide include investigating its potential therapeutic applications in other neurological and psychiatric disorders, such as depression and post-traumatic stress disorder. Additionally, further studies are needed to determine the optimal dosing and administration methods for this compound. Finally, the development of a commercially available form of this compound would facilitate further research on its therapeutic potential.

Scientific Research Applications

N-(4-chloro-2-fluorophenyl)-4-(2-pyridinyl)-1-piperazinecarboxamide has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders, including epilepsy, anxiety disorders, and substance use disorders. Preclinical studies have demonstrated the anxiolytic and anticonvulsant effects of this compound in animal models. Clinical trials have also shown promising results in the treatment of cocaine addiction and alcohol use disorder.